Cas no 135042-17-0 ((2R,4S)-1-Tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate)

(2R,4S)-1-Tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereochemically defined structure, featuring both hydroxyl and carboxylate functional groups, makes it valuable for asymmetric synthesis and the preparation of bioactive compounds. The tert-butyl and methyl ester protecting groups enhance stability and facilitate selective deprotection, enabling precise functionalization. This compound is particularly useful in the synthesis of peptidomimetics and other nitrogen-containing heterocycles. Its high purity and well-characterized configuration ensure reproducibility in complex synthetic routes, making it a preferred choice for research and industrial-scale applications.

(2R,4S)-1-Tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate structure

135042-17-0 structure

Product Name:(2R,4S)-1-Tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate

CAS No:135042-17-0

MF:C₁₁H₁₉NO₅

MW:245.272263765335

MDL:MFCD09954932

CID:838095

PubChem ID:6951201

Update Time:2025-06-07

(2R,4S)-1-Tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- (2R,4S)-1-tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate
- (2R,4S)-4-Hydroxypyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
- 1,2-Pyrrolidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2R-trans)-
- 1,2-Pyrrolidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2R,4S)-
- Boc-trans-D-Hyp-Ome
- N-BOC-TRANS-4-HYDROXY-D-PROLINE METHYL ESTER
- 1-O-tert-butyl 2-O-methyl (2R,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate
- 1-tert-butyl 2-methyl (2R,4S)-4-hydroxypyrrolidine-1,2-dicarboxylate
- MZMNEDXVUJLQAF-JGVFFNPUSA-N
- Boc-trans-4-D-Hyp-OMe
- SB18509
- FCH3937963
- ZB013281
- AB1006679
- Boc-trans-4-Hydroxy-D-prolin
- AC-32543
- trans-1-tert-Butyl2-methyl4-hydroxypyrrolidine-1,2-dicarboxylate
- F84601
- 4-(S)-Hydroxypyrrolidine-N1,2-(R)-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
- 135042-17-0
- EN300-208500
- SCHEMBL1412106
- (2R,4S)-1-t-butoxycarbonyl-4-hydroxy-2-methoxycarbonylpyrrolidine
- HY-W017882
- (2R, 4S)-1-t-butoxycarbonyl-4-hydroxy-2-methoxycarbonylpyrrolidine
- GS-3887
- MFCD08752963
- MFCD09954932
- CS-W018668
- tert-butyl (2R,4S)-2-methoxycarbonyl-4-hydroxypyrrolidine-1-carboxylate
- A26576
- 1-(1,1-dimethylethyl) 2-methyl (2R,4S)-4-hydroxy-1,2-pyrrolidinedicarboxylate
- 1145663-09-7
- trans-1-tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate
- AKOS016015847
- (2R,4S)-4-Hydroxypyrrolidine-1,2-Dicarboxylic acid 1-tert-butyl ester 2-methyl ester(N-boc-trans-4-hydroxy-d-proline methyl ester
- Methyl (2R,4S)-1-Boc-4-hydroxypyrrolidine-2-carboxylate
- DTXSID70426233
- (2R,4S)-1-Tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate
- MDL： MFCD09954932
- Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-6-7(13)5-8(12)9(14)16-4/h7-8,13H,5-6H2,1-4H3/t7-,8+/m0/s1
- InChI Key： MZMNEDXVUJLQAF-JGVFFNPUSA-N
- SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)[C@@H](C(=O)OC)C1

Computed Properties

Exact Mass: 245.12600
Monoisotopic Mass: 245.12632271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 76.1

Experimental Properties

Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 335.2℃ at 760 mmHg
Solubility: Slightly soluble (16 g/l) (25 º C),
PSA: 76.07000
LogP: 0.46760

(2R,4S)-1-Tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PU072-5g	(2R,4S)-1-Tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate	135042-17-0	97%	5g	334.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PU072-1g	(2R,4S)-1-Tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate	135042-17-0	97%	1g	98.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PU072-250mg	(2R,4S)-1-Tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate	135042-17-0	97%	250mg	61CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PU072-20g	(2R,4S)-1-Tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate	135042-17-0	97%	20g	1138.0CNY	2021-07-13
TRC	R701033-10mg	(2R,4S)-1-tert-Butyl 2-Methyl 4-Hydroxypyrrolidine-1,2-dicarboxylate	135042-17-0		10mg	$ 50.00	2022-06-03
TRC	R701033-50mg	(2R,4S)-1-tert-Butyl 2-Methyl 4-Hydroxypyrrolidine-1,2-dicarboxylate	135042-17-0		50mg	$ 65.00	2022-06-03
TRC	R701033-100mg	(2R,4S)-1-tert-Butyl 2-Methyl 4-Hydroxypyrrolidine-1,2-dicarboxylate	135042-17-0		100mg	$ 80.00	2022-06-03
abcr	AB436447-100 g	(2R,4S)-1-tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate, 95%; .	135042-17-0	95%	100g	€784.20	2023-07-18
abcr	AB436447-250 g	(2R,4S)-1-tert-Butyl 2-methyl 4-hydroxypyrrolidine-1,2-dicarboxylate, 95%; .	135042-17-0	95%	250g	€1,269.10	2022-06-10
ChemScence	CS-W018668-5g	Boc-trans-D-Hyp-OMe	135042-17-0	99.01%	5g	$49.0	2022-04-27